3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-amine

• IUPAC Name: 3-(1,5-dimethylpyrazol-4-yl)propan-1-amine
• InChI: InChI=1S/C8H15N3/c1-7-8(4-3-5-9)6-10-11(7)2/h6H,3-5,9H2,1-2H3
• InChI Key: DIYGFRHCUBJJNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CCCN
• Molecular Formula: C8H15N3
• Molecular Weight: 153.22 g/mol

Description

“3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-amine” is a chemical compound with the empirical formula C8H15N3. It is a heterocyclic compound, which means it contains a ring structure that includes atoms of at least two different elements. This compound is part of a larger family of compounds known as imidazoles, which are five-membered heterocyclic moieties that possess three carbon, two nitrogen, and four hydrogen atoms.

Synthesis Analysis

The synthesis of imidazole compounds, including “3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-amine”, involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. Imidazole was first named glyoxaline because the first synthesis was made by glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of “3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-amine” includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also contains a propyl group (a three-carbon chain) attached to one of the carbon atoms in the pyrazole ring.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole compounds have been studied for their potential in treating leishmaniasis and malaria. .

Cytotoxicity in Cancer Research

Some pyrazole derivatives have been synthesized and evaluated for their cytotoxic effects against cancer cells. .

Synthesis of Heterocycles

Efforts have been made to produce new heterocycles using pyrazole scaffolds. .

Future Directions

The future directions for research on “3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-amine” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, mechanisms of action, and potential applications in various fields such as medicinal chemistry and drug discovery.

Mechanism of Action

Mode of Action

It’s worth noting that other imidazole-containing compounds have been found to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .